Cas no 1782594-40-4 (7-chloro-1,3oxazolo4,5-bpyridin-2-ol)

• Product Name: 7-chloro-1,3oxazolo4,5-bpyridin-2-ol
• CAS No: 1782594-40-4
• MF: C₆H₃ClN₂O₂
• MW: 170.553220033646
• CID: 5713022
• PubChem ID: 84070920
• Update Time: 2025-05-21

7-chloro-1,3oxazolo4,5-bpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 1782594-40-4
• 7-Chloro-[1,3]oxazolo[4,5-b]pyridin-2-ol
• EN300-1700517
• 7-chloro-1,3oxazolo4,5-bpyridin-2-ol

• Inchi： 1S/C6H3ClN2O2/c7-3-1-2-8-5-4(3)11-6(10)9-5/h1-2H,(H,8,9,10)
• InChI Key： IVNBOMVQNMBLGX-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2=C1OC(N2)=O

Computed Properties

• Exact Mass: 169.9883050g/mol
• Monoisotopic Mass: 169.9883050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines

Additional information on 7-chloro-1,3oxazolo4,5-bpyridin-2-ol

Comprehensive Overview of 7-chloro-1,3-oxazolo[4,5-b]pyridin-2-ol (CAS No. 1782594-40-4): Properties, Applications, and Research Insights

In the realm of heterocyclic compounds, 7-chloro-1,3-oxazolo[4,5-b]pyridin-2-ol (CAS No. 1782594-40-4) has garnered significant attention due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its fused oxazole and pyridine rings, serves as a versatile scaffold for drug discovery. Researchers are increasingly exploring its derivatives for their bioactivity, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The molecular structure of 7-chloro-1,3-oxazolo[4,5-b]pyridin-2-ol includes a chloro substituent at the 7-position, which enhances its electrophilic properties and reactivity. This modification is pivotal for interactions with biological targets, making it a candidate for structure-activity relationship (SAR) studies. Recent publications highlight its role in designing small-molecule inhibitors, especially in oncology and neurology, where precision targeting is critical. The compound’s logP and hydrogen-bonding capacity further optimize its pharmacokinetic profile.

From an industrial perspective, CAS No. 1782594-40-4 is synthesized via multi-step organic reactions, often involving cyclocondensation of chlorinated precursors with 2-aminopyridines. Innovations in green chemistry have streamlined its production, reducing hazardous byproducts—a topic aligning with the global push for sustainable synthesis. Analytical techniques like HPLC and NMR ensure high purity, addressing the demand for reliable standards in preclinical trials.

Current trends in AI-driven drug discovery have amplified interest in this compound. Machine learning models predict its compatibility with kinase targets, while high-throughput screening validates its efficacy. Such advancements resonate with frequent search queries like "oxazole derivatives in drug development" or "pyridine-based therapeutics 2024", reflecting the compound’s relevance in cutting-edge research.

Beyond pharmaceuticals, 7-chloro-1,3-oxazolo[4,5-b]pyridin-2-ol finds utility in material science. Its photophysical properties are exploited in designing organic LEDs (OLEDs) and sensors, catering to the electronics industry’s need for efficient emissive materials. This dual applicability underscores its interdisciplinary value.

In summary, CAS No. 1782594-40-4 exemplifies the convergence of chemistry and innovation. As researchers decode its full potential, this compound is poised to impact diverse sectors—from medicine to sustainable technologies—answering pressing questions in modern science.